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spills in the lab.
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Compound of Interest

Compound Name: Hydriodic acid

Cat. No.: B052396

Technical Support Center: Hydriodic Acid Spill
Neutralization

This guide provides best practices for neutralizing hydriodic acid (HI) spills in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards of a hydriodic acid spill?

Al: Hydriodic acid is a strong, corrosive acid. The primary hazards include severe skin and
eye burns upon contact, and irritation of the nose, throat, and lungs if inhaled.[1] Concentrated
solutions can release fumes (hydrogen iodide gas), which are also highly irritating and
corrosive.

Q2: What immediate steps should | take after a hydriodic acid spill?
A2: Your immediate priorities are personal safety and containment of the spill.
o Alert personnel: Immediately alert everyone in the vicinity.

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.
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e Attend to anyone exposed: If anyone has come into contact with the acid, immediately flush
the affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[2]

o Ventilation: If it is safe to do so, increase ventilation in the area, for instance by using a
chemical fume hood.[2]

o Don Personal Protective Equipment (PPE): Before attempting to clean up the spill, you must
wear appropriate PPE.

Q3: What Personal Protective Equipment (PPE) is required for cleaning up a hydriodic acid
spill?

A3: Appropriate PPE is crucial for your safety. The minimum required PPE includes:
e Gloves: Chemical-resistant gloves, such as nitrile or neoprene.[3]

» Eye Protection: Tightly fitting chemical splash goggles and a face shield.[4]

» Protective Clothing: An acid-resistant lab coat or apron.

» Respiratory Protection: For large spills or in areas with poor ventilation, a respirator with an
acid gas cartridge may be necessary.[3][4]

Q4: What are the recommended neutralizing agents for hydriodic acid?

A4: Weak bases are recommended to control the exothermic reaction.[S] Commonly used
neutralizing agents for acid spills include:

e Sodium bicarbonate (NaHCO3)
e Sodium carbonate (NazCOs), also known as soda ash
e Calcium hydroxide (Ca(OH)z2)

Commercial acid spill kits are also available and often contain a neutralizing agent with a color
indicator to signal when neutralization is complete.[6][7]
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Q5: How do | know when the hydriodic acid is fully neutralized?

A5: The reaction is complete when the fizzing and bubbling from the production of carbon
dioxide gas has stopped.[8] For a more accurate determination, you can test the pH of the
resulting solution using pH paper or a pH meter. The target pH should be between 5.5 and 9.0.
[9] Some commercial neutralizers will change color to indicate that the acid has been
neutralized.[2][7]

Q6: What should | do with the neutralized waste?

A6: The neutralized waste will be a solution of a salt (e.g., sodium iodide or calcium iodide) and
water. While the solution is no longer corrosive, iodide compounds may be subject to specific
disposal regulations in your area.[1] Do not pour the neutralized solution down the drain without
consulting your institution's environmental health and safety (EHS) office and local regulations.
[1] Collect the neutralized material in a labeled, sealed container for disposal.

Troubleshooting Guide
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Issue

Probable Cause

Solution

Excessive Fuming

The hydriodic acid is
concentrated and releasing

hydrogen iodide gas.

Ensure adequate ventilation. If
possible, work within a certified
chemical fume hood. If fumes
are excessive, evacuate the
area and contact your EHS

office.

Violent Reaction/Splashing

The neutralizing agent is being
added too quickly to a
concentrated acid.

Add the neutralizing agent
slowly and in small portions,
especially at the beginning of

the process.[5]

Excessive Heat Generation

The neutralization of a strong

acid is an exothermic reaction.

Add the neutralizing agent
slowly to control the rate of the
reaction. For spills in a
container, an ice bath can be

used to cool the container.

pH Remains Acidic After
Adding Neutralizer

Insufficient amount of
neutralizing agent has been
added.

Continue to add the
neutralizing agent in small
increments until the fizzing
stops and the pH of the
solution is between 5.5 and
9.0.

Solid Residue Remains After

Neutralization

The neutralizing agent (e.g.,
calcium hydroxide) has low

solubility in water.

This is normal for some
neutralizing agents. The solid
residue can be collected along
with the absorbent material for

disposal.

Quantitative Data for Neutralization

The following table provides calculated amounts of common neutralizing agents required to
neutralize a 100 mL spill of 57% (by weight) hydriodic acid. The density of 57% HI is

approximately 1.70 g/mL.
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o . Mass Required
Stoichiometric

Neutralizing Chemical Molar Mass ( Rali to Neutralize
atio
Agent Formula g/mol) . 100 mL of 57%
(HI:Neutralizer)
HI
Sodium
) NaHCOs 84.01 11 ~112g
Bicarbonate
Sodium
Na2COs 105.99 2:1 ~71g

Carbonate
Calcium

_ Ca(OH)2 74.09 2:1 ~49¢g
Hydroxide

Experimental Protocol: Neutralization of a 100 mL
Hydriodic Acid Spili

This protocol outlines the steps for neutralizing a 100 mL spill of 57% hydriodic acid using
sodium bicarbonate.

1. Preparation and Safety:
o Ensure the spill area is well-ventilated.

e Don the appropriate PPE: chemical splash goggles, face shield, acid-resistant gloves, and a
lab coat.

e Have a container for the collected waste, pH paper, and a scoop or other tools for cleanup
ready.

2. Containment:

o If the spill is spreading, create a dike around the perimeter using an inert absorbent material
like sand or a commercial spill absorbent.

3. Neutralization:
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Slowly and carefully add approximately 112 grams of sodium bicarbonate to the spill. Start
from the outside edge of the spill and work your way inward. This will help to control the
foaming and release of carbon dioxide gas.

As the sodium bicarbonate is added, it will react with the hydriodic acid, causing fizzing.

Continue to add the sodium bicarbonate until the fizzing stops completely.

. pH Verification:

Once the reaction appears to have subsided, test the pH of the slurry. You can do this by
taking a small amount of the liquid on a stirring rod and touching it to a piece of pH paper.

The target pH is between 5.5 and 9.0. If the pH is still acidic, add more sodium bicarbonate
in small amounts until the desired pH is reached.

. Cleanup:

Once the spill is neutralized, use an absorbent material to soak up the liquid.

Using a scoop or dustpan, collect all the absorbent material and neutralized residue.

. Disposal:

Place all the collected waste into a heavy-duty plastic bag or a designated waste container.

Seal the container and label it clearly with the contents (e.g., "Neutralized Hydriodic Acid
Spill Debris with Sodium lodide").

Contact your institution's EHS office for proper disposal procedures. Do not dispose of the
waste in the regular trash or down the drain.

. Decontamination:

Wipe the spill area with a damp cloth or sponge.

Clean your PPE according to the manufacturer's instructions or dispose of it if it is single-
use.
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« Wash your hands thoroughly with soap and water.

Visualizations
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Caption: Workflow for neutralizing a hydriodic acid spill.
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Caption: Neutralization reaction of hydriodic acid with sodium bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b052396?utm_src=pdf-custom-synthesis
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/others/15657/220-91239-90_Shimadzu_Custom_LRAC0150_SDS_SDS_US_052919_FINAL.pdf
https://www.northindustrial.net/blog/deep-dive-handling-small-spills-of-hydrochloric-acid
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.labmanager.com/how-to-neutralize-chemical-spills-20529
https://newpig.scene7.com/is/content/NewPig/pdfs/KIT601_HOWTO_165766.pdf
https://askfilo.com/user-question-answers-smart-solutions/sodium-hydrogen-carbonate-nahco3-also-known-as-sodium-3335363237313939
https://askfilo.com/user-question-answers-smart-solutions/sodium-hydrogen-carbonate-nahco3-also-known-as-sodium-3335363237313939
https://www.southernbiological.com/content/MSDS/MC91.36_MC92.36_%20Sodium%20Iodide%200.5M%20SDS%202020.pdf
https://www.carlroth.com/medias/SDB-8783-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzMzNDB8YXBwbGljYXRpb24vcGRmfGFEYzJMMmhsWXk4NU1UYzFNVFV4T0RNM01qRTBMMU5FUWw4NE56Z3pYMGRDWDBWT0xuQmtaZ3wxYTg1YjFjYjhjYzJjZWY3MTRhNDA2YTM4MTdiZTc0NjcyYWQxNTY0MzdjODVlNjM1ZmFmMGJkZjdjNGY3NzI0
https://www.benchchem.com/product/b052396#best-practices-for-neutralizing-hydriodic-acid-spills-in-the-lab
https://www.benchchem.com/product/b052396#best-practices-for-neutralizing-hydriodic-acid-spills-in-the-lab
https://www.benchchem.com/product/b052396#best-practices-for-neutralizing-hydriodic-acid-spills-in-the-lab
https://www.benchchem.com/product/b052396#best-practices-for-neutralizing-hydriodic-acid-spills-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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